4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane

• CAS RN: 56706-11-7
• Molecular Formula: C18H42O6S3Si2
• Molecular Weight: 506.9 g/mol
• IUPAC Name: triethoxy-[3-(3-triethoxysilylpropyltrisulfanyl)propyl]silane
• InChI: InChI=1S/C18H42O6S3Si2/c1-7-19-28(20-8-2,21-9-3)17-13-15-25-27-26-16-14-18-29(22-10-4,23-11-5)24-12-6/h7-18H2,1-6H3
• InChI Key: KLFNHRIZTXWZHT-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCSSSCCC[Si](OCC)(OCC)OCC)(OCC)OCC
• physical_description: Liquid; Pellets or Large Crystals, Liquid

Description

4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane is a useful research compound. Its molecular formula is C18H42O6S3Si2 and its molecular weight is 506.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

47.5 g of bis-[γ-(triethoxysilyl)-propyl]-disulfide (0.1 mole) was heated together with 3.2 g of sulfur (0.1 mole) under a nitrogen gas atmosphere for about 15 hours at about 150°C, until all of the sulfur had dissolved and did not crystallize out again upon cooling. A dark red liquid was formed, which a thin-layer chromatogram showed to contain no free sulfur, and in which disulfides and tetrasulfides are dissolved as shown by mass spectrographic analysis.